Cygnocholic acid

• Molecular Formula: C24H40O5
• Molecular Weight: 408.6 g/mol
• IUPAC Name: (4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,15S,17R)-3,7,15-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• InChI: InChI=1S/C24H40O5/c1-13(4-5-20(28)29)17-12-19(27)22-21-16(7-9-24(17,22)3)23(2)8-6-15(25)10-14(23)11-18(21)26/h13-19,21-22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16+,17-,18-,19+,21+,22+,23+,24-/m1/s1
• InChI Key: KAOKDEFHEADBNL-BLLLHDCFSA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1C[C@@H]([C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C)O
• SMILES: CC(CCC(=O)O)C1CC(C2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)O

Description

Cygnocholic acid is a bile acid.

Scientific Research Applications

• Pharmacogenetics and Schizophrenia : A review on pharmacogenetics and pharmacogenomics of schizophrenia discusses the importance of genetic tests in determining patients’ metabolic status, including their response to antipsychotics based on cytochrome P450 genes polymorphisms. This relates to Cygnocholic acid's impact on drug metabolism and personalized medicine approaches in psychiatric treatment (Arranz & Leon, 2007).

• Immunoregulatory Effects : A study on taurocholic acid (similar to this compound) explores its effects on cytokine secretion and the CD4(+)/CD8(+) ratio, suggesting its potential in treating inflammatory diseases and its role in immunoregulation (Wang et al., 2013).

• Biotransformation and Detoxification : Research into the biotransformation of lithocholic acid by human hepatic microsomes identifies its metabolites and the role of cytochrome P450 enzymes in detoxification, indicating the significance of this compound in metabolic pathways (Deo & Bandiera, 2009).

• Vitamin D Receptor Inhibition : A study on lithocholic acid, a potent endogenous vitamin D receptor ligand, examines its role in inhibiting cholesterol 7α-hydroxylase gene transcription in human hepatocytes. This implies the potential regulatory role of this compound in bile acid synthesis and liver function (Han & Chiang, 2009).

• Bile Acid Derivatives and Applications : Research on bile acid-derived dicationic amphiphiles demonstrates their hierarchical self-assembly and potential applications in biomedical and industrial fields, highlighting the versatility of compounds like this compound (Muthukumarasamyvel et al., 2016).

• Regulation of Xenobiotic and Bile Acid Metabolism : A study on the nuclear pregnane X receptor discusses its role in regulating cytochromes P450, conjugating enzymes, and transporters involved in the metabolism of lithocholic acid, underlining the significance of this compound in hepatic detoxification and elimination (Kliewer & Willson, 2002).